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Compound of Interest

Compound Name: Carprofen Ethyl Ester
CAS No.: 52262-89-2
Cat. No.: B563997
Get Quote
. J

Executive Summary & Core Directive

Do NOT dispose of Carprofen Ethyl Ester down the drain or in municipal trash. Carprofen
Ethyl Ester (CAS: 52262-89-2) is a lipophilic, toxic carbazole derivative.[1] While not explicitly
listed on the EPA RCRA P-list or U-list, it exhibits acute oral toxicity (H301) and poses
significant ecological risks as an emerging contaminant in water systems.

The only authorized disposal method is High-Temperature Incineration via a licensed
hazardous waste contractor.

Chemical Profile & Hazard Identification

Understanding the physicochemical properties is the prerequisite for safe disposal.
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Specification

Operational Implication

Chemical Name

Carprofen Ethyl Ester

Impurity Standard / Research

Compound

CAS Number

52262-89-2

Use for waste manifesting

Parent Compound

Carprofen (CAS 53716-49-7)

NSAID (COX-2 inhibitor)

Physical State

Solid (Crystalline Powder)

Dust generation risk during

weighing

Solubility

Insoluble in Water; Soluble in
Ethanol, DMSO

Must go into organic solvent

waste streams

GHS Classification

Acute Tox. 3 (Oral); H301

"Toxic if Swallowed" - High
Alert

Ecological Impact

Persistent Pharmaceutical

Pollutant

Zero-discharge policy for

drains

Waste Classification & Regulatory Status

o RCRA Status (USA): Carprofen Ethyl Ester is not a P-listed or U-listed waste. However,
due to its LD50 toxicity profile, it must be managed as Non-RCRA Regulated Hazardous

Waste (unless mixed with RCRA-regulated solvents like Acetonitrile/Methanol, which renders
it DO01/FO03 hazardous waste).

e Segregation Category: Toxic / Pharmaceutical / Organic.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance & Contaminated Debris)

Applicable to: Expired reference standards, weighing boats, contaminated gloves, and paper
towels.

o Containment: Place the solid waste directly into a wide-mouth HDPE jar or a dedicated solid
waste drum lined with a 6-mil polyethylene bag.

e Labeling: Affix a hazardous waste label.
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o Primary Constituent: "Carprofen Ethyl Ester - Solid Debris"

o Hazard Checkbox: [x] Toxic

e Sealing: Screw the lid tight. Do not leave open in the fume hood.

o Disposal Path: Transfer to the hazardous waste accumulation area for pickup. Destination:
Incineration.

Protocol B: Liquid Waste (HPLC Effluent & Mother Liquors)

Applicable to: Dissolved samples in Methanol, Acetonitrile, or DMSO.

e Segregation: Do not pour into aqueous/acid/base streams. Use the Halogenated or Non-
Halogenated Organic Solvent carboy (depending on the solvent used).

o Note: Carprofen contains a Chlorine atom, but at analytical concentrations (<1 mg/mL), it
typically does not mandate a "Halogenated" classification unless the solvent itself is
halogenated (e.g., DCM). Check local site rules.

o Compatibility: Ensure the waste stream does not contain oxidizers (e.g., Nitric Acid), which
could react with the organic solvent matrix.[2]

o Labeling: List "Carprofen Ethyl Ester" as a trace contaminant on the carboy tag.

Disposal Path:Fuel Blending or Incineration.

Protocol C: Empty Containers (The "RCRA Empty" Rule)

o Definition: A container is "RCRA Empty" if less than 3% of the weight remains (for containers
<119 gallons).

e Procedure:
o Triple Rinse the vial with a suitable solvent (Ethanol or Methanol).

o Collect Rinsate: Pour the rinsate into the Liquid Waste carboy (Protocol B). Do not pour
rinsate down the sink.
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o Deface Label: Cross out the chemical name.

o Discard: The rinsed, empty glass vial can now be disposed of in the Glass/Sharps bin (or
chemically contaminated glass bin, depending on facility policy).

Emergency Spill Response Workflow

In the event of a powder spill outside a containment device:
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Figure 1: Decision logic for responding to a solid spill of Carprofen Ethyl Ester in the
laboratory.
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Visualizing the Disposal Decision Tree
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Figure 2: Waste segregation and disposal pathways ensuring zero environmental release.

References

+ U.S. Environmental Protection Agency (EPA). (2019).[3] Management Standards for
Hazardous Waste Pharmaceuticals and Amendment to the PO75 Listing for Nicotine. Federal
Register.[3] [Link]

+ National Institutes of Health (NIH). (2018). Removal of Non-Steroidal Anti-Inflammatory
Drugs from Aqueous Environments. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-of-carprofen-ethyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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